molecular formula C7H2F4I2O B14052758 1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene

1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene

Cat. No.: B14052758
M. Wt: 431.89 g/mol
InChI Key: PSLYKUIQQPMGCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene is an aromatic compound with the molecular formula C7H2F4I2O and a molecular weight of 431.89 g/mol . This compound is characterized by the presence of two iodine atoms, one fluorine atom, and a trifluoromethoxy group attached to a benzene ring. The unique combination of these substituents imparts distinct chemical properties to the compound, making it of interest in various scientific research fields.

Preparation Methods

The synthesis of 1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene typically involves multi-step organic reactionsThe reaction conditions often require the use of strong iodinating agents such as iodine monochloride (ICl) or N-iodosuccinimide (NIS) in the presence of a catalyst . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene undergoes various types of chemical reactions, including:

Scientific Research Applications

1,2-Diiodo-3-fluoro-6-(trifluoromethoxy)benzene has several applications in scientific research:

Properties

Molecular Formula

C7H2F4I2O

Molecular Weight

431.89 g/mol

IUPAC Name

1-fluoro-2,3-diiodo-4-(trifluoromethoxy)benzene

InChI

InChI=1S/C7H2F4I2O/c8-3-1-2-4(6(13)5(3)12)14-7(9,10)11/h1-2H

InChI Key

PSLYKUIQQPMGCO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1OC(F)(F)F)I)I)F

Origin of Product

United States

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